Cas no 1445135-30-7 (7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine)

• Product Name: 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine
• CAS No: 1445135-30-7
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 5869635
• PubChem ID: 75369443
• Update Time: 2025-10-29

7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine Chemical and Physical Properties

Names and Identifiers

• 1445135-30-7
• AKOS033050157
• 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine
• Z1102790254
• (7-methoxy-1,3,4,5-tetrahydro-2-benzazepin-2-yl)-(1-prop-2-ynylpiperidin-4-yl)methanone
• EN300-26623119

• Inchi： 1S/C20H26N2O2/c1-3-10-21-12-8-16(9-13-21)20(23)22-11-4-5-17-14-19(24-2)7-6-18(17)15-22/h1,6-7,14,16H,4-5,8-13,15H2,2H3
• InChI Key： PLDCDDITCPAEDB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)N1CC2C=CC(=CC=2CCC1)OC

Computed Properties

• Exact Mass: 326.199428076g/mol
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Additional information on 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine

Introduction to 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1445135-30-7, specifically 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine, represents a fascinating intersection of medicinal chemistry and pharmacology. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the methoxy substituent, the propargyl moiety, and the piperidine ring underscores its complexity and versatility, making it a subject of intense study among researchers.

In the realm of chemical biology, this compound has been explored for its pharmacological properties. The benzazepine core is a well-known scaffold in drug discovery, known for its ability to interact with various biological targets. The specific modifications in 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine are designed to enhance its binding affinity and selectivity. For instance, the propargyl group introduces a reactive site that can be further functionalized, allowing for the creation of derivatives with tailored properties. This flexibility is crucial in optimizing drug candidates for efficacy and minimal side effects.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine and biological targets such as enzymes and receptors. These simulations have been instrumental in identifying potential lead compounds that exhibit high binding affinity and favorable pharmacokinetic profiles. The integration of machine learning algorithms has further accelerated this process by allowing for rapid screening of large chemical libraries.

The synthesis of 7-methoxy-2-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed coupling reactions have been particularly useful in constructing the key functional motifs within the molecule. These advancements have not only improved yield but also reduced the environmental impact of the synthesis process.

One of the most promising applications of 7-methoxy-2-[1-(propargyl)piperidine)-substituted benzazepines lies in their potential as scaffolds for treating neurological disorders. Studies have suggested that molecules with similar structural features may modulate neurotransmitter systems involved in conditions such as depression and anxiety. The benzazepine core is known to interact with serotonin receptors, which are critical targets for many psychotropic drugs. The modifications present in this compound are hypothesized to enhance its ability to selectively target these receptors without affecting other neurotransmitter systems.

Furthermore, the propargyl group offers a handle for further derivatization, enabling researchers to explore a wide range of analogs with varying pharmacological profiles. This has led to several preclinical studies investigating the potential therapeutic effects of derivatives of 7-methoxy-N-benzhydryl-pyrrolidinone (a related compound). These studies have shown encouraging results in models of cognitive impairment and neuroinflammation. While further research is needed to fully understand the mechanisms of action and long-term safety profiles, these findings highlight the promise of this class of compounds.

The role of CAS no 1445135 30 7 in academic research cannot be overstated. It serves as a valuable tool for exploring new chemical space and developing innovative drug candidates. The collaborative efforts between synthetic chemists and biologists have been crucial in unlocking its potential. By combining experimental data with computational predictions, researchers can gain deeper insights into how these molecules interact with biological systems.

In conclusion,7-methoxy-N-(propargyl)-pyrrolidinone benzazepine represents a significant advancement in medicinal chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound,CAS no 1445135 30 7 will undoubtedly play a pivotal role in shaping the future of drug discovery and development.